Cas no 115549-15-0 (2,4,5-Trifluoro-3-nitrobenzoic acid)

2,4,5-Trifluoro-3-nitrobenzoic acid is a fluorinated aromatic compound featuring a nitro group and a carboxylic acid functionality. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing groups (fluoro and nitro) enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions. The carboxylic acid moiety allows for further derivatization, enabling its use in peptide coupling or esterification. This compound’s high purity and stability under standard conditions ensure consistent performance in synthetic applications. Its structural properties also make it useful in studying electronic effects in aromatic systems.
2,4,5-Trifluoro-3-nitrobenzoic acid structure
115549-15-0 structure
Product Name:2,4,5-Trifluoro-3-nitrobenzoic acid
CAS No:115549-15-0
MF:C7H2F3NO4
MW:221.090292453766
MDL:MFCD06658250
CID:63161
PubChem ID:22608625
Update Time:2025-10-29

2,4,5-Trifluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trifluoro-3-nitrobenzoic acid
    • 2,4,5-TRIFLUORO-3-NITROBENZOIC ACID,98%
    • 2,4,5-Trifluoro-3-nitrobenzoicacid98.00%
    • 2,4,5-Trifluoro-3-nitrobenzoicacid
    • SCHEMBL2687218
    • DTXSID20626882
    • FT-0642810
    • ZFJAWLRXFKLNKV-UHFFFAOYSA-N
    • MFCD06658250
    • 2,4,5-Trifluoro-3-nitro-benzoic acid
    • AC-26060
    • AKOS016004451
    • 115549-15-0
    • Benzoic acid, 2,4,5-trifluoro-3-nitro-
    • DB-041274
    • MDL： MFCD06658250
    • Inchi： 1S/C7H2F3NO4/c8-3-1-2(7(12)13)4(9)6(5(3)10)11(14)15/h1H,(H,12,13)
    • InChI Key： ZFJAWLRXFKLNKV-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=CC=1C(=O)O)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 220.99400
  • Monoisotopic Mass: 220.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.749
  • Melting Point: Not available
  • Boiling Point: 355.878°C at 760 mmHg
  • Flash Point: 169.029°C
  • Refractive Index: 1.541
  • PSA: 83.12000
  • LogP: 2.23350
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4,5-Trifluoro-3-nitrobenzoic acid Security Information

2,4,5-Trifluoro-3-nitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,5-Trifluoro-3-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 115549-15-0 95%
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Matrix Scientific
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Matrix Scientific
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TRC
T815823-50mg
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 $ 50.00 2022-06-02
TRC
T815823-100mg
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 $ 65.00 2022-06-02
TRC
T815823-500mg
2,4,5-Trifluoro-3-nitrobenzoic Acid
 115549-15-0
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 $ 95.00 2022-06-02
eNovation Chemicals LLC
D508720-0.5g
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 115549-15-0 97%
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eNovation Chemicals LLC
D508720-1g
2,4,5-Trifluoro-3-nitrobenzoic acid
 115549-15-0 97%
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 $1200 2024-05-24
Ambeed
A703354-1g
2,4,5-Trifluoro-3-nitrobenzoic acid
 115549-15-0 95+%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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